1. Home
  2. Product
  3. (4AS,9aS)-1-methyl-2,3,4,4a,9,9a-hexahydro-1H-indeno[1,2-b]pyrazine
(4AS,9aS)-1-methyl-2,3,4,4a,9,9a-hexahydro-1H-indeno[1,2-b]pyrazine (4AS,9aS)-1-methyl-2,3,4,4a,9,9a-hexahydro-1H-indeno[1,2-b]pyrazine
Brand Name: Vulcanchem
CAS No.: 181034-50-4
VCID: VC0061069
InChI: InChI=1S/C12H16N2/c1-14-7-6-13-12-10-5-3-2-4-9(10)8-11(12)14/h2-5,11-13H,6-8H2,1H3/t11-,12-/m0/s1
SMILES: CN1CCNC2C1CC3=CC=CC=C23
Molecular Formula: C12H16N2
Molecular Weight: 188.274

(4AS,9aS)-1-methyl-2,3,4,4a,9,9a-hexahydro-1H-indeno[1,2-b]pyrazine

CAS No.: 181034-50-4

Cat. No.: VC0061069

Molecular Formula: C12H16N2

Molecular Weight: 188.274

* For research use only. Not for human or veterinary use.

(4AS,9aS)-1-methyl-2,3,4,4a,9,9a-hexahydro-1H-indeno[1,2-b]pyrazine - 181034-50-4

Specification

CAS No. 181034-50-4
Molecular Formula C12H16N2
Molecular Weight 188.274
IUPAC Name (4aS,9aS)-1-methyl-2,3,4,4a,9,9a-hexahydroindeno[1,2-b]pyrazine
Standard InChI InChI=1S/C12H16N2/c1-14-7-6-13-12-10-5-3-2-4-9(10)8-11(12)14/h2-5,11-13H,6-8H2,1H3/t11-,12-/m0/s1
Standard InChI Key PYTAZDORQTXQBH-RYUDHWBXSA-N
SMILES CN1CCNC2C1CC3=CC=CC=C23

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19